Cas no 1375472-38-0 (1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE)

• Product Name: 1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• CAS No: 1375472-38-0
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD21602712
• CID: 4594663
• PubChem ID: 73994808
• Update Time: 2025-10-05

1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• 1-(3-FLUORO-4-METHOXYPHENYL)ETHANAMINE HCl
• 1-(3-FLUORO-4-METHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• BS-14986
• SB77859
• (1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride
• D80943
• 1-(3-fluoro-4-methoxyphenyl)ethan-1-aminehydrochloride
• AKOS032947657
• CS-0161942
• SB78409
• MFCD21602712
• EN300-98677
• 1-(3-fluoro-4-methoxyphenyl)ethanamine;hydrochloride
• SB77988
• 1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine HCl
• 1375472-38-0

• MDL： MFCD21602712
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)7-3-4-9(12-2)8(10)5-7;/h3-6H,11H2,1-2H3;1H
• InChI Key： IWQJXEXCMWBMQV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(F)=C1)(N)C.[H]Cl

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE

1-(3-Fluoro-4-methoxyp henyl)ethan-1-amine hydrochloride (CAS No. 1375472-38-0)

1-(3-Fluoro-4-methoxyp henyl)ethan-1-amine hydrochloride, also known by its CAS number 1375472-38-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The molecular structure of 1-(3-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride comprises a phenyl ring substituted with a fluoro group at the 3-position and a methoxy group at the 4-position. The ethanamine moiety attached to the phenyl ring contributes to its amine functionality, which is crucial for various chemical reactions. The hydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for diverse applications.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for designing bioactive molecules. Researchers have explored its role in inhibiting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.

In the realm of agrochemicals, 1-(3-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride has shown promise as a precursor for herbicides and fungicides. Its structural features allow for easy modification to enhance bioavailability and efficacy. For instance, studies have demonstrated that derivatives of this compound exhibit potent activity against phytopathogenic fungi, offering a sustainable solution for crop protection.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include nucleophilic substitution or coupling reactions to introduce the ethanamine group. The formation of the hydrochloride salt is achieved through acidification, ensuring optimal stability for storage and transportation.

From a material science perspective, this compound has been investigated for its potential in polymer chemistry. Its amine functionality enables it to act as a crosslinking agent or a precursor for polymeric materials with tailored properties. Recent research has focused on its application in developing stimuli-responsive polymers, which can find use in drug delivery systems and smart materials.

In conclusion, 1-(3-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1375472-38-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and versatility make it an invaluable tool in modern chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.